Cas no 835594-14-4 (Benzoic acid, 4-[5-(2-hydroxyethyl)-3-isoxazolyl]-)

Benzoic acid, 4-[5-(2-hydroxyethyl)-3-isoxazolyl]- structure
835594-14-4 structure
Product Name:Benzoic acid, 4-[5-(2-hydroxyethyl)-3-isoxazolyl]-
CAS No:835594-14-4
MF:C12H11NO4
MW:233.220043420792
CID:669720
PubChem ID:71415138
Update Time:2025-04-19

Benzoic acid, 4-[5-(2-hydroxyethyl)-3-isoxazolyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[5-(2-hydroxyethyl)-3-isoxazolyl]-
    • 4-[5-(2-hydroxyethyl)-1,2-oxazol-3-yl]benzoic acid
    • DTXSID50834559
    • 835594-14-4
    • Inchi: 1S/C12H11NO4/c14-6-5-10-7-11(13-17-10)8-1-3-9(4-2-8)12(15)16/h1-4,7,14H,5-6H2,(H,15,16)
    • InChI Key: NIFJWHGHASRPGF-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C2C=CC(C(=O)O)=CC=2)=N1)CCO

Computed Properties

  • Exact Mass: 233.06880783g/mol
  • Monoisotopic Mass: 233.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 83.6Ų

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